Cas no 1206250-22-7 (2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester)

• Product Name: 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester
• CAS No: 1206250-22-7
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 1062779
• PubChem ID: 46311195
• Update Time: 2025-11-01

2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester
• Methyl 2-bromo-6-chloroisonicotinate
• methyl 2-bromo-6-chloropyridine-4-carboxylate
• A1-07243
• E90914
• A905168
• CS-0191528
• DB-343252
• MFCD14582026
• AMY6299
• 1206250-22-7

• Inchi： 1S/C7H5BrClNO2/c1-12-7(11)4-2-5(8)10-6(9)3-4/h2-3H,1H3
• InChI Key： CZRXZMDYMMNDTB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(N=1)Cl

Computed Properties

• Exact Mass: 248.91922g/mol
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester

Introduction to 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester (CAS No. 1206250-22-7)

2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester (CAS No. 1206250-22-7) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique bromine and chlorine substituents on the pyridine ring, along with a methyl ester group, which collectively impart distinct chemical and biological properties. In this comprehensive introduction, we will delve into the structure, synthesis, applications, and recent research developments of this compound.

The molecular formula of 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester is C₈H₆BrClNO₂, and its molecular weight is approximately 248.5 g/mol. The compound's structure features a pyridine ring with a bromine atom at the 2-position, a chlorine atom at the 6-position, and a methyl ester group at the 4-position. This arrangement of functional groups provides a robust platform for various chemical reactions and biological interactions.

The synthesis of 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester can be achieved through several well-documented methods. One common approach involves the bromination and chlorination of a pyridine derivative followed by esterification. For instance, starting from 4-pyridinecarboxylic acid methyl ester, sequential bromination and chlorination reactions can be performed using appropriate reagents such as N-bromosuccinimide (NBS) and N-chlorosuccinimide (NCS). This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of applications, 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester has found utility in various areas of chemical and pharmaceutical research. One notable application is in the synthesis of bioactive molecules. The presence of bromine and chlorine substituents on the pyridine ring makes it an excellent starting material for the preparation of compounds with potential therapeutic properties. For example, recent studies have explored the use of this compound as an intermediate in the synthesis of novel antiviral agents and anticancer drugs.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester in the development of potent inhibitors for specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited significant inhibitory activity against key enzymes such as protein kinases and proteases, which are often overexpressed in cancer cells. These findings underscore the potential of 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester as a valuable scaffold for drug discovery efforts.

Beyond its use in medicinal chemistry, 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester has also been investigated for its applications in materials science. The unique electronic properties conferred by the bromine and chlorine substituents make it suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research in this area has shown that compounds derived from this ester can enhance device performance by improving charge transport properties and stability.

In addition to its synthetic utility, 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester has been studied for its environmental impact. A recent study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is relatively stable under environmental conditions, it does not pose significant ecological risks when used responsibly in industrial processes.

The safety profile of 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester is another important consideration for its widespread use. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure that users can work with this compound safely. It is important to follow all recommended safety guidelines to minimize potential hazards associated with its use.

In conclusion, 2-Bromo-6-chloro-4-pyridinecarboxylic Acid Methyl Ester (CAS No. 1206250-22-7) is a multifaceted compound with diverse applications in chemical synthesis, medicinal chemistry, materials science, and environmental studies. Its unique structural features make it an attractive starting material for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in various scientific disciplines.